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Compound of Interest

Compound Name: (R)-JNJ-40418677

Cat. No.: B15615884

Get Quote

(R)-JNJ-40418677 is a potent, orally bioavailable small molecule that acts as a γ-secretase

modulator (GSM). It has been investigated for its therapeutic potential in Alzheimer's disease

due to its selective ability to reduce the production of the amyloid-beta 42 (Aβ42) peptide, a key

pathological hallmark of the disease. This technical guide provides a comprehensive overview

of the chemical structure, mechanism of action, and key experimental data related to (R)-JNJ-
40418677 for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
(R)-JNJ-40418677, with the IUPAC name (2S)-2-[3,5-bis[4-(trifluoromethyl)phenyl]phenyl]-4-

methylpentanoic acid, is a non-steroidal anti-inflammatory drug (NSAID)-derived molecule.[1][2]

Its chemical properties are summarized in the table below.
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Identifier Value

IUPAC Name

(2S)-2-[3,5-bis[4-

(trifluoromethyl)phenyl]phenyl]-4-

methylpentanoic acid[2]

Molecular Formula C₂₆H₂₂F₆O₂[2]

CAS Number 1146594-87-7[2]

Molecular Weight 480.4 g/mol [2]

SMILES CC(C)C--INVALID-LINK--C(O)=O[3]

Mechanism of Action: Modulation of γ-Secretase
(R)-JNJ-40418677 functions as a γ-secretase modulator, distinguishing it from γ-secretase

inhibitors (GSIs).[1] Instead of blocking the enzymatic activity of γ-secretase, which can lead to

mechanism-based toxicities due to the inhibition of other essential substrates like Notch, GSMs

allosterically modulate the enzyme's activity.[1][4] This modulation results in a shift in the

cleavage site of the amyloid precursor protein (APP), leading to a selective decrease in the

production of the highly amyloidogenic Aβ42 peptide and a concomitant increase in the

production of shorter, less aggregation-prone Aβ peptides, such as Aβ38.[1][3]

The primary target of (R)-JNJ-40418677 is the γ-secretase complex, a multi-protein enzyme

responsible for the final cleavage of APP to generate Aβ peptides. The selectivity of (R)-JNJ-
40418677 for modulating Aβ42 production without significantly affecting the processing of other

γ-secretase substrates like Notch contributes to its favorable preclinical safety profile.[4]

Signaling Pathway: Amyloid Precursor Protein
(APP) Processing
The processing of APP is a critical pathway in the pathogenesis of Alzheimer's disease. It can

proceed through two main pathways: the non-amyloidogenic pathway and the amyloidogenic

pathway. (R)-JNJ-40418677 specifically intervenes in the amyloidogenic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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